Eupatorin - 94%
Eupatorin - 94%
Eupatorin is a trimethoxyflavone that is 6-hydroxyluteolin in which the phenolic hydogens at positions 4', 6 and 7 have been replaced by methyl groups. It has a role as a Brassica napus metabolite, an apoptosis inducer, a vasodilator agent, a calcium channel blocker, an anti-inflammatory agent, a P450 inhibitor and an antineoplastic agent. It is a dihydroxyflavone, a trimethoxyflavone and a polyphenol. It derives from a 6-hydroxyluteolin.
Brand Name:
Vulcanchem
CAS No.:
855-96-9
VCID:
VC0191229
InChI:
InChI=1S/C18H16O7/c1-22-12-5-4-9(6-10(12)19)13-7-11(20)16-14(25-13)8-15(23-2)18(24-3)17(16)21/h4-8,19,21H,1-3H3
SMILES:
Molecular Formula:
C18H16O7
Molecular Weight:
344.3 g/mol
Eupatorin - 94%
CAS No.: 855-96-9
Natural Products
VCID: VC0191229
Molecular Formula: C18H16O7
Molecular Weight: 344.3 g/mol
| CAS No. | 855-96-9 |
|---|---|
| Product Name | Eupatorin - 94% |
| Molecular Formula | C18H16O7 |
| Molecular Weight | 344.3 g/mol |
| IUPAC Name | 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-6,7-dimethoxychromen-4-one |
| Standard InChI | InChI=1S/C18H16O7/c1-22-12-5-4-9(6-10(12)19)13-7-11(20)16-14(25-13)8-15(23-2)18(24-3)17(16)21/h4-8,19,21H,1-3H3 |
| Standard InChIKey | KLAOKWJLUQKWIF-UHFFFAOYSA-N |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=CC(=O)C3=C(C(=C(C=C3O2)OC)OC)O)O |
| Description | Eupatorin is a trimethoxyflavone that is 6-hydroxyluteolin in which the phenolic hydogens at positions 4', 6 and 7 have been replaced by methyl groups. It has a role as a Brassica napus metabolite, an apoptosis inducer, a vasodilator agent, a calcium channel blocker, an anti-inflammatory agent, a P450 inhibitor and an antineoplastic agent. It is a dihydroxyflavone, a trimethoxyflavone and a polyphenol. It derives from a 6-hydroxyluteolin. |
| Synonyms | 3',5-dihydroxy-4',6,7-trimethoxyflavone eupatorin |
| PubChem Compound | 97214 |
| Last Modified | Nov 11 2021 |
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